Cas no 1804892-95-2 (Ethyl 4-cyano-5-hydroxypyridine-2-acetate)
Ethyl 4-cyano-5-hydroxypyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-5-hydroxypyridine-2-acetate
-
- Inchi: 1S/C10H10N2O3/c1-2-15-10(14)4-8-3-7(5-11)9(13)6-12-8/h3,6,13H,2,4H2,1H3
- InChI Key: BKSNTHWNTUHRGK-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=C(C#N)C(=CN=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- XLogP3: 1
- Topological Polar Surface Area: 83.2
Ethyl 4-cyano-5-hydroxypyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008481-250mg |
Ethyl 4-cyano-5-hydroxypyridine-2-acetate |
1804892-95-2 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029008481-1g |
Ethyl 4-cyano-5-hydroxypyridine-2-acetate |
1804892-95-2 | 95% | 1g |
$3,068.70 | 2022-04-01 |
Ethyl 4-cyano-5-hydroxypyridine-2-acetate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Ethyl 4-cyano-5-hydroxypyridine-2-acetate
Ethyl 4-cyano-5-hydroxypyridine-2-acetate (CAS No. 1804892-95-2): An Emerging Compound in Pharmaceutical Research
Ethyl 4-cyano-5-hydroxypyridine-2-acetate (CAS No. 1804892-95-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a cyano group and a hydroxyl group, which contribute to its distinct pharmacological properties.
The chemical structure of Ethyl 4-cyano-5-hydroxypyridine-2-acetate consists of a pyridine ring with a cyano group at the 4-position, a hydroxyl group at the 5-position, and an ethyl acetate group at the 2-position. This arrangement provides a balance of hydrophilic and hydrophobic properties, making it an attractive candidate for various biological studies.
Recent studies have explored the potential of Ethyl 4-cyano-5-hydroxypyridine-2-acetate in treating various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This makes it a promising candidate for the development of anti-inflammatory drugs.
In addition to its anti-inflammatory effects, Ethyl 4-cyano-5-hydroxypyridine-2-acetate has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer.
The pharmacokinetic properties of Ethyl 4-cyano-5-hydroxypyridine-2-acetate have also been studied to assess its suitability for therapeutic use. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, suggesting that it can be effectively delivered to target tissues. Furthermore, it has been found to have low toxicity, which is crucial for its potential use in long-term treatments.
Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-cyano-5-hydroxypyridine-2-acetate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.
The synthesis of Ethyl 4-cyano-5-hydroxypyridine-2-acetate involves several steps, including the formation of the pyridine ring and the introduction of functional groups. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its application in pharmaceutical research and development.
In conclusion, Ethyl 4-cyano-5-hydroxypyridine-2-acetate (CAS No. 1804892-95-2) represents a promising compound with potential therapeutic applications in anti-inflammatory and antitumor treatments. Its unique chemical structure and favorable pharmacological properties make it an exciting area of ongoing research. As more data from clinical trials become available, it is likely that this compound will play a significant role in the development of new drugs for various diseases.
1804892-95-2 (Ethyl 4-cyano-5-hydroxypyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)